Cas no 96-88-8 (Mepivacaine)

Mepivacaine is a local anesthetic of the amide class, chemically designated as N-methyl-2,6-dimethylpiperidinecarboxanilide. It is commonly used in medical and dental procedures for its rapid onset and intermediate duration of action, typically lasting 1.5–3 hours. Mepivacaine exhibits favorable pharmacokinetic properties, including moderate protein binding and minimal vasodilatory effects, reducing the need for vasoconstrictors like epinephrine. Its efficacy in nerve block and infiltration anesthesia makes it suitable for surgical and therapeutic applications. The compound is stable in solution and demonstrates reliable tissue penetration, ensuring consistent clinical performance. Mepivacaine is particularly valued for its low allergenic potential compared to ester-type anesthetics.

Mepivacaine structure

Product Name:Mepivacaine

CAS No:96-88-8

MF:C₁₅H₂₂N₂O

MW:246.347983837128

MDL:MFCD00243006

CID:805619

PubChem ID:4062

Update Time:2025-05-27

Mepivacaine Chemical and Physical Properties

Names and Identifiers

- N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide
- 2-Piperidinecarboxamide,N-(2,6-dimethylphenyl)-1-methyl-
- Mepivacaine
- Carbocaine
- DL-Mepivacaine
- Scandicain
- Scandicaine
- Mepivacaina
- Mepivacainum
- Mepicaine
- Polocaine
- Mepivicaine
- Mepivacainum [INN-Latin]
- Mepivacaina [INN-Spanish]
- (+-)-1-Methyl-2',6'-pipecoloxylidide
- Mepivacaine [INN:BAN]
- N-(2,6-Dimethylphenyl)-1-methyl-2-piperidinecarboxamide
- 1-METHYL-2',6'-PIPECOLOXYLIDIDE
- 2-Piperidinecarboxamide, N-(2,6-dimethylphenyl)-1-methyl-
- N-Methyl-2-pipecolic acid, 2,6-xylidide
- 2',6'-Pipec
- 2′,6′-Pipecoloxylidide, 1-methyl- (6CI, 8CI)
- N-(2,6-Dimethylphenyl)-1-methyl-2-piperidinecarboxamide (ACI)
- (±)-Mepivacaine
- 1-Methyl-2′,6′-pipecoloxylidide
- DL
- APF 135
- Carbocain
- Carbocaine-V
- MepiSV
- MeSH ID: D008619
- Scandinibsa
- Tevacaine
- BSPBio_003297
- Scandicane
- DTXCID803259
- NCGC00018284-06
- AB00053769_13
- KBio1_001914
- MEPIVACAINE [VANDF]
- EN300-7359348
- KBio2_004528
- 2',6'-Pipecoloxylidide, 1-methyl-
- Spectrum3_001629
- Mepivacaine, 1mg/ml in Methanol
- Carboplyin Dental
- BRD-A03216249-003-12-8
- Mepivacaina (INN-Spanish)
- SBI-0052814.P002
- Spectrum2_001656
- AKOS015889304
- KBio3_002517
- Mepivacainum (INN-Latin)
- s5392
- DivK1c_006970
- EINECS 202-543-0
- BDBM50417964
- (.+/-.)-Mepivacaine
- N-Methylhexahydro-2-picolinic acid, 2,6-dimethylanilide
- HY-B0517
- SCHEMBL25314
- (+/-)-Mepivacaine
- Epitope ID:122686
- Carboplyin Dental (TN)
- BRD-A03216249-003-23-5
- KBioGR_001092
- CHEBI:6759
- DB-343491
- Q416760
- MEPIVACAINE [WHO-DD]
- GTPL7224
- N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboximidic acid
- SpecPlus_000874
- N-Methyl-2-pipecolic acid, 2,6-dimethylanilide
- KBioSS_001960
- N-(2,6-Dimethylphenyl)-1-methyl-2-piperidinecarboxamide #
- Q-100290
- N01BB03
- DB00961
- DTXSID9023259
- NCGC00018284-05
- Mepivacaine (INN)
- (.+/-.)-1-Methyl-2',6'-pipecoloxylidide
- C07528
- BRD-A03216249-003-02-9
- NCGC00018284-03
- AB00053769_12
- (+/-)-1-METHYL-2',6'-PIPECOLOXYLIDIDE
- Spectrum_001480
- HMS3886E04
- MLS006011662
- AC-9857
- 2-PIPERIDINECARBOXAMIDE, N-(2,6-DIMETHYLPHENYL)-1-METHYL-, (+/-)-
- D08181
- FS-3679
- CCG-266926
- KBio2_007096
- NS00000534
- Mepihexal
- N-(2 pound not6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide
- CS-0009492
- KBio2_001960
- Spectrum5_001354
- 5-22-01-00223 (Beilstein Handbook Reference)
- UNII-B6E06QE59J
- CHEMBL1087
- MEPIVACAINE [MI]
- NCGC00089774-02
- BRD-A03216249-003-24-3
- NCGC00018284-02
- SMR004703413
- APF-135
- S-Ropivacaine Mesylate
- Spectrum4_000596
- SPBio_001811
- MEPIVACAINE [INN]
- Z1741980843
- B6E06QE59J
- 22801-44-1
- 96-88-8
- MFCD00243006
- BRN 0211230
- MDL： MFCD00243006
- Inchi： 1S/C15H22N2O/c1-11-7-6-8-12(2)14(11)16-15(18)13-9-4-5-10-17(13)3/h6-8,13H,4-5,9-10H2,1-3H3,(H,16,18)
- InChI Key： INWLQCZOYSRPNW-UHFFFAOYSA-N
- SMILES： O=C(C1CCCCN1C)NC1C(C)=CC=CC=1C

Computed Properties

Exact Mass: 246.173213330g/mol
Monoisotopic Mass: 246.173213330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 32.299

Experimental Properties

Color/Form: Powder
Density: 0.9978 (rough estimate)
Melting Point: 150-151°
Boiling Point: 389.35°C (rough estimate)
Refractive Index: 1.6280 (estimate)
LogP: 2.2

Mepivacaine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80159-5mg	Mepivacaine	96-88-8	98.0%	5mg	¥100	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NC451-1g	Mepivacaine	96-88-8	97%	1g	82CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NC451-25g	Mepivacaine	96-88-8	97%	25g	832CNY	2021-05-08
S e l l e c k ZHONG GUO	S5392-25mg	Mepivacaine	96-88-8	98%	25mg	¥794.84	2023-09-15
Fluorochem	227792-1g	N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide	96-88-8	95%	1g	￡10.00	2022-02-28
Fluorochem	227792-5g	N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide	96-88-8	95%	5g	￡32.00	2022-02-28
Fluorochem	227792-25g	N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide	96-88-8	95%	25g	￡113.00	2022-02-28
Fluorochem	227792-100g	N-(2,6-Dimethylphenyl)-1-methylpiperidine-2-carboxamide	96-88-8	95%	100g	￡300.00	2022-02-28
Chemenu	CM179767-100g	N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide	96-88-8	97%	100g	$224	2021-08-05
TRC	M225078-100mg	Mepivacaine	96-88-8		100mg	$ 59.00	2023-09-07

Mepivacaine Production Method

Production Method 1

96-88-8

Reaction Conditions

Reference

: Kinetics of one-step mepivacaine synthesis on polymers containing Pd-nanoparticles

Abdullaev, M. G., Pharmaceutical Chemistry Journal, 2019, 52(10), 865-867

Production Method 2

96-88-8

Reaction Conditions

Reference

: An efficient and practical synthesis of ropivacaine hydrochloride under ultrasound irradiation

Li, Sai; Meng, Wenqi; Fu, Xiaobin; Liu, Li; Zhang, Jingzheng; et al, Latin American Journal of Pharmacy, 2013, 32(8), 1258-1262

Production Method 3

39627-98-0

96-88-8

15883-20-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium Solvents: Methanol ; 70 °C

Reference

: Synthesis of Mepivacaine and Its Analogues by a Continuous-Flow Tandem Hydrogenation/Reductive Amination Strategy

Suveges, Nicolas S.; de Souza, Rodrigo O. M. A.; Gutmann, Bernhard ; Kappe, C. Oliver, European Journal of Organic Chemistry, 2017, 2017(44), 6511-6517

Production Method 4

15883-20-2

96-88-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol

Reference

: Optical isomers of mepivacaine and bupivacaine

Tullar, Benjamin F., Journal of Medicinal Chemistry, 1971, 14(9), 891-2

Production Method 5

96-88-8

Reaction Conditions

Reference

: Flow Chemistry Supporting Access to Drugs in Developing Countries

Sagandira, Cloudius R.; Watts, Paul, Topics in Medicinal Chemistry, 2021, 38, 391-419

Production Method 6

96-88-8

Reaction Conditions

Reference

: Preparation of lidocaine, bipuvacaine, mepivacaine, trimecaine, and pyromecaine by reductive acylation on palladium catalysts

Abdullaev, M. G.; Klyuev, M. V.; Abdullaeva, Z. Sh.; Kurbanov, B. K.; Idrisova, A. N., Pharmaceutical Chemistry Journal, 2008, 42(6), 357-359

Production Method 7

28556-81-2

626-67-5

96-88-8

13327-12-3

1000286-01-0

1000285-99-3

1000286-00-9

35601-96-8

Reaction Conditions

1.1 Reagents: Oxygen ; 42 h, rt
1.2 Solvents: Methanol ; 12 h, 60 °C

Reference

: Radical Fixation of Functionalized Carbon Resources: α-sp3C-H Carbamoylation of Tertiary Amines with Aryl Isocyanates

Yoshimitsu, Takehiko; Matsuda, Kenichi; Nagaoka, Hiroto; Tsukamoto, Koji; Tanaka, Tetsuaki, Organic Letters, 2007, 9(24), 5115-5118